Cas no 52353-35-2 (4-chloro-2-(trifluoromethyl)quinazoline)

• Product Name: 4-chloro-2-(trifluoromethyl)quinazoline
• CAS No: 52353-35-2
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• MDL: MFCD00793683
• CID: 89704
• PubChem ID: 1475435
• Update Time: 2025-10-29

4-chloro-2-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(trifluoromethyl)quinazoline
• F2124-0751
• CHEMBL4452563
• 10L-019
• 4-chloro-2-trifluoromethylquinazoline
• SCHEMBL3119156
• BCP26503
• 4-Chloro-2-trifluoromethyl-quinazoline
• FT-0640063
• DTXSID70363078
• MFCD00793683
• 52353-35-2
• EN300-12133
• CS-0093922
• BB 0219846
• AMY16410
• 2-trifluoromethyl-4-chloro-quinazoline
• BP-11165
• HMS1780B22
• AKOS000122785
• Z85936388
• A15616
• RS-1-5

• MDL： MFCD00793683
• Inchi： 1S/C9H4ClF3N2/c10-7-5-3-1-2-4-6(5)14-8(15-7)9(11,12)13/h1-4H
• InChI Key： DLJSNOYNVQOJLU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 232.00200
• Monoisotopic Mass: 232.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: powder
• Density: 1.496
• Melting Point: 65-68°
• Boiling Point: 171 ºC
• Flash Point: 57 ºC
• Refractive Index: 1.558
• PSA: 25.78000
• LogP: 3.30200
• Solubility: Not determined

4-chloro-2-(trifluoromethyl)quinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-chloro-2-(trifluoromethyl)quinazoline

Comprehensive Guide to 4-Chloro-2-(trifluoromethyl)quinazoline (CAS No. 52353-35-2): Properties, Applications, and Industry Insights

4-Chloro-2-(trifluoromethyl)quinazoline (CAS No. 52353-35-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazoline derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 4-position and a trifluoromethyl group at the 2-position. Such structural attributes contribute to its reactivity and versatility in synthetic chemistry, making it a valuable intermediate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 4-Chloro-2-(trifluoromethyl)quinazoline has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "quinazoline synthesis methods" or "trifluoromethyl group applications," reflecting the compound's relevance in modern medicinal chemistry. Its role in constructing kinase inhibitors and anticancer agents aligns with trending topics such as "targeted cancer therapies" and "small molecule drug design."

The compound's physicochemical properties—including a molecular weight of 232.59 g/mol and a melting point range of 120–125°C—make it suitable for precise organic synthesis. Laboratories often inquire about "CAS 52353-35-2 solubility" or "stability under reflux conditions," highlighting its practical handling considerations. When stored in anhydrous environments at 2–8°C, 4-Chloro-2-(trifluoromethyl)quinazoline demonstrates excellent shelf-life, a critical factor for industrial-scale applications.

From an SEO perspective, phrases like "buy 4-Chloro-2-(trifluoromethyl)quinazoline" or "52353-35-2 supplier" rank highly, underscoring its commercial demand. The compound's utility extends to crop protection chemicals, where its electron-withdrawing groups enhance herbicidal activity—a hotspot given the global focus on "sustainable agriculture." Regulatory-compliant synthesis protocols (e.g., avoiding hazardous reagents) are also frequently searched, aligning with the industry's shift toward green chemistry.

Innovative applications of 4-Chloro-2-(trifluoromethyl)quinazoline in material science, such as OLED precursors or liquid crystal formulations, further broaden its appeal. Patent analyses reveal growing interest in "quinazoline-based electronic materials," merging traditional chemistry with cutting-edge technology. This interdisciplinary potential positions CAS No. 52353-35-2 as a compound of enduring scientific and industrial value.